Cas no 852399-64-5 (2-chloro-N-(3-cyano-1-cyclohexyl-4,5-dimethyl-1H-pyrrol-2-yl)acetamide)

• Product Name: 2-chloro-N-(3-cyano-1-cyclohexyl-4,5-dimethyl-1H-pyrrol-2-yl)acetamide
• CAS No: 852399-64-5
• MF: C₁₅H₂₀ClN₃O
• MW: 293.791802406311
• CID: 3108113
• PubChem ID: 4962110
• Update Time: 2025-10-29

2-chloro-N-(3-cyano-1-cyclohexyl-4,5-dimethyl-1H-pyrrol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(3-cyano-1-cyclohexyl-4,5-dimethyl-1H-pyrrol-2-yl)acetamide
• ZINC04205931
• 852399-64-5
• SR-01000065932
• 2-chloro-N-(3-cyano-1-cyclohexyl-4,5-dimethylpyrrol-2-yl)acetamide
• EN300-12872
• CJB39964
• AKOS008039569
• Z85933424
• SR-01000065932-1

• Inchi： 1S/C15H20ClN3O/c1-10-11(2)19(12-6-4-3-5-7-12)15(13(10)9-17)18-14(20)8-16/h12H,3-8H2,1-2H3,(H,18,20)
• InChI Key： BNIPESWBPSIISE-UHFFFAOYSA-N
• SMILES： ClCC(NC1=C(C#N)C(C)=C(C)N1C1CCCCC1)=O

Computed Properties

• Exact Mass: 293.1294900Da
• Monoisotopic Mass: 293.1294900Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.8Ų

Additional information on 2-chloro-N-(3-cyano-1-cyclohexyl-4,5-dimethyl-1H-pyrrol-2-yl)acetamide

Research Briefing on 2-chloro-N-(3-cyano-1-cyclohexyl-4,5-dimethyl-1H-pyrrol-2-yl)acetamide (CAS: 852399-64-5)

In recent years, the compound 2-chloro-N-(3-cyano-1-cyclohexyl-4,5-dimethyl-1H-pyrrol-2-yl)acetamide (CAS: 852399-64-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrole-acetamide structure, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted therapies. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-chloro-N-(3-cyano-1-cyclohexyl-4,5-dimethyl-1H-pyrrol-2-yl)acetamide involves a multi-step process that includes the cyclization of substituted pyrrole derivatives followed by chloroacetylation. Recent studies have optimized this synthesis to improve yield and purity, making it more feasible for large-scale production. The compound's structural features, such as the cyclohexyl and cyano groups, contribute to its stability and bioavailability, which are critical factors for its pharmacological efficacy.

One of the most notable findings in recent research is the compound's inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that 2-chloro-N-(3-cyano-1-cyclohexyl-4,5-dimethyl-1H-pyrrol-2-yl)acetamide effectively suppresses the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This suggests its potential as a lead compound for developing new anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Additionally, preliminary in vivo studies have shown that this compound exhibits significant antitumor activity in certain cancer models. Researchers have observed that it induces apoptosis in cancer cells by modulating the expression of pro-apoptotic proteins while sparing normal cells. This selective cytotoxicity makes it a promising candidate for further investigation in oncology. However, more extensive preclinical and clinical trials are needed to fully understand its mechanisms and therapeutic potential.

Despite these promising results, challenges remain in the development of 2-chloro-N-(3-cyano-1-cyclohexyl-4,5-dimethyl-1H-pyrrol-2-yl)acetamide as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through structural modifications and formulation optimization. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical applications.

In conclusion, 2-chloro-N-(3-cyano-1-cyclohexyl-4,5-dimethyl-1H-pyrrol-2-yl)acetamide (CAS: 852399-64-5) represents a promising molecule in the field of chemical biology and drug discovery. Its unique structural properties and biological activities warrant further investigation to unlock its full therapeutic potential. Continued research and development efforts will be crucial in translating these findings into tangible benefits for patients.